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Compound Name: 2-Fluorophenethylisocyanide

CAS No.: 730964-62-2

Cat. No.: B1597057

Get Quote

The isocyanide functional group, with its unique electronic structure and reactivity, has

emerged as a versatile building block in organic synthesis and medicinal chemistry.[1][2] Often

regarded as a "Janus-faced" functional group for its ability to act as both a nucleophile and an

electrophile, the isocyanide moiety is central to powerful multicomponent reactions such as the

Ugi and Passerini reactions.[1] Its incorporation into molecular frameworks has led to the

discovery of compounds with significant biological activities, including antibacterial, antifungal,

and antitumoral properties.[3][4]

The strategic introduction of fluorine into bioactive molecules is a cornerstone of modern drug

design, often leading to enhanced metabolic stability, improved binding affinity, and modulated

pharmacokinetic profiles. This guide focuses on 2-fluorophenethylisocyanide, a compound

that marries the synthetic utility of the isocyanide with the pharmacological benefits of

fluorination. While not extensively documented in the literature, its synthesis is highly plausible

through established methodologies, and its properties can be reliably inferred from closely

related analogues.

This document provides a comprehensive technical overview intended for researchers,

chemists, and drug development professionals. It details proposed synthetic routes from readily
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available precursors, explores the expected physicochemical and spectroscopic properties,

and discusses the potential applications of this promising, yet underexplored, molecule.

Part 1: Synthesis of 2-Fluorophenethylisocyanide
The synthesis of 2-fluorophenethylisocyanide is predicated on the conversion of its

corresponding primary amine, 2-fluorophenethylamine. This precursor is commercially

available, providing a convenient entry point for synthesis.[5][6] Two primary, robust, and well-

documented methods are proposed for the transformation of the amine to the target

isocyanide: the Hofmann Isocyanide Synthesis and the two-step Formamide Dehydration

method.

Synthetic Precursor: 2-Fluorophenethylamine
The starting material, 2-(2-fluorophenyl)ethanamine (also known as 2-fluorophenethylamine), is

a clear liquid with a boiling point of 64 °C at 0.6 mmHg.[7] It is accessible through various

synthetic routes, including the reduction of 2-fluorophenylacetonitrile or the reductive amination

of 2-fluorobenzaldehyde.[7][8]

Method A: The Hofmann Isocyanide Synthesis
(Carbylamine Reaction)
The Hofmann isocyanide synthesis, or carbylamine reaction, is a classic one-pot method for

preparing isocyanides directly from primary amines.[9][10] The reaction involves treating the

amine with chloroform (CHCl₃) in the presence of a strong base, such as potassium hydroxide

(KOH).[11] The mechanism proceeds through the intermediacy of dichlorocarbene (:CCl₂),

which is generated in situ.[9]

Modern modifications of this reaction, particularly the use of a phase-transfer catalyst (PTC)

like benzyltriethylammonium chloride, have significantly improved yields and made the protocol

more reliable for a range of substrates.[12][13]

Reaction Scheme:
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Caption: Hofmann Isocyanide Synthesis of the target compound.

Experimental Protocol (Proposed):

Reaction Setup: To a stirred, biphasic solution of 50% aqueous sodium hydroxide and

dichloromethane, add 2-fluorophenethylamine (1.0 eq) and a catalytic amount of

benzyltriethylammonium chloride (0.01-0.05 eq).

Reagent Addition: Cool the mixture in an ice bath. Slowly add chloroform (1.1 eq) dropwise,

ensuring the temperature remains below 20 °C.

Reaction: Allow the mixture to warm to room temperature and stir vigorously for 2-4 hours.

The reaction progress can be monitored by TLC or GC-MS.

Workup: Upon completion, dilute the reaction mixture with water and separate the organic

layer. Extract the aqueous layer with dichloromethane.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. The crude product should be purified by vacuum

distillation or column chromatography on silica gel.

Causality and Trustworthiness: This method is advantageous due to its one-pot nature. The

phase-transfer catalyst is crucial as it facilitates the transport of the hydroxide ion into the
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organic phase to deprotonate the chloroform, thereby efficiently generating the dichlorocarbene

intermediate where it can react with the amine.[12][13] The foul odor of the isocyanide product

serves as a qualitative indicator of its formation.[11]

Method B: Dehydration of N-Formamide Intermediate
This two-step approach is often considered more versatile and generally provides higher yields

than the Hofmann method.[12] It involves the initial formation of N-(2-

fluorophenethyl)formamide, followed by dehydration using a suitable reagent.

Step 1: Formamide Formation

The primary amine is treated with an excess of ethyl formate or a mixture of formic acid and

acetic anhydride to yield the corresponding N-formamide.

Step 2: Dehydration to Isocyanide

The purified N-formamide is then dehydrated. Common dehydrating agents include

phosphorus oxychloride (POCl₃), p-toluenesulfonyl chloride (TsCl), or diphosgene/triphosgene

in the presence of a base like triethylamine or pyridine.[14][15] The use of POCl₃ with a base is

a widely adopted and effective protocol.[15]

2-Fluorophenethylamine N-(2-fluorophenethyl)formamide

Ethyl Formate
(or HCOOH / Ac₂O) 2-Fluorophenethylisocyanide

POCl₃ / Et₃N
(Dehydration)

Click to download full resolution via product page

Caption: Two-step synthesis via formamide dehydration.

Experimental Protocol (Proposed):

Formamide Synthesis: Reflux 2-fluorophenethylamine (1.0 eq) in an excess of ethyl formate

for 12-18 hours. Remove the excess ethyl formate under reduced pressure to yield the crude

N-(2-fluorophenethyl)formamide, which can be purified by distillation or used directly.

Dehydration Reaction Setup: Dissolve the N-formamide (1.0 eq) and triethylamine (2.5 eq) in

dry dichloromethane under an inert atmosphere (N₂ or Ar) and cool to 0 °C.
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Reagent Addition: Slowly add phosphorus oxychloride (POCl₃, 1.1 eq) dropwise to the stirred

solution, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours.

Workup and Purification: Quench the reaction by slowly pouring it into ice-cold saturated

sodium bicarbonate solution. Separate the layers and extract the aqueous phase with

dichloromethane. Combine the organic fractions, wash with brine, dry over anhydrous

Na₂SO₄, and concentrate. Purify the resulting isocyanide by vacuum distillation.

Causality and Trustworthiness: This method separates the C-N bond formation (formylation)

from the isocyanide formation (dehydration), allowing for purification of the intermediate and

often leading to a cleaner final product. The mechanism of dehydration with POCl₃ involves the

activation of the formamide oxygen, followed by base-mediated elimination to form the

isocyanide.[16][17]

Part 2: Physicochemical and Spectroscopic
Properties
Direct experimental data for 2-fluorophenethylisocyanide is not readily available. However,

its properties can be reliably predicted based on the known characteristics of isocyanides and

analogous molecules like phenethyl isocyanide and other aryl isocyanides.[18][19]

Predicted Physicochemical Properties
The properties of the unfluorinated analogue, phenethyl isocyanide (C₉H₉N, MW: 131.18), and

the related phenethyl isocyanate (C₉H₉NO, MW: 147.17) provide a baseline for estimation.[19]

The introduction of a fluorine atom will increase the molecular weight and is expected to slightly

alter the boiling point and density.
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Property
Predicted Value for 2-
Fluorophenethylisocyanid
e

Basis for Prediction /
Comments

Molecular Formula C₉H₈FN -

Molecular Weight 149.17 g/mol -

Appearance Colorless to pale yellow liquid
Typical for many aryl

isocyanides.

Odor Strong, foul, pungent
A characteristic and defining

feature of isocyanides.[2][11]

Boiling Point ~215-225 °C (at 760 mmHg)

Slightly higher than phenethyl

isocyanate (210 °C) due to

increased molecular weight

and polarity.[20]

Density ~1.07-1.09 g/mL at 25 °C
Slightly higher than phenethyl

isocyanate (1.063 g/mL).[20]

Stability
Moisture sensitive;

polymerizes over time

Isocyanides can be unstable,

particularly in the presence of

acid or moisture.[2] Should be

stored under an inert

atmosphere.

Spectroscopic Characterization
Spectroscopy is essential for confirming the identity and purity of the synthesized product.

Infrared (IR) Spectroscopy: The most definitive spectroscopic feature of an isocyanide is a

strong, sharp absorption band corresponding to the N≡C stretch. This peak is expected to

appear in the range of 2150–2120 cm⁻¹.[18] The presence of the aromatic ring will also give

characteristic C-H and C=C stretching bands.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The spectrum will show characteristic signals for the aromatic protons (likely

complex multiplets in the 7.0-7.4 ppm region) and the two aliphatic methylene (-CH₂-)

groups. The methylene group adjacent to the isocyanide will be deshielded compared to

the one adjacent to the aromatic ring.

¹³C NMR: The isocyanide carbon itself is expected to have a chemical shift in the range of

155-170 ppm. The fluorine-carbon coupling will be observable for the aromatic carbons.

¹⁹F NMR: A singlet is expected for the fluorine atom attached to the aromatic ring.

Mass Spectrometry (MS): The molecular ion peak (M⁺) should be observed at m/z = 149.17.

Part 3: Applications in Research and Drug
Development
While specific applications for 2-fluorophenethylisocyanide have not been reported, its

structure suggests significant potential, particularly in medicinal chemistry and materials

science.

Multicomponent Reactions (MCRs)
Isocyanides are premier substrates for MCRs, which allow for the rapid assembly of complex

molecular scaffolds from simple starting materials. 2-Fluorophenethylisocyanide could be

employed in:

Ugi Reaction: A four-component reaction between an aldehyde, an amine, a carboxylic acid,

and an isocyanide to produce α-acylamino amides. This is a powerful tool for generating

diverse libraries of peptidomimetics for drug screening.[1]

Passerini Reaction: A three-component reaction between a carboxylic acid, a carbonyl

compound, and an isocyanide to form α-acyloxy carboxamides.

The 2-fluorophenethyl moiety would be incorporated into the final product, providing a

fluorinated scaffold for further biological evaluation.

Bioorthogonal Chemistry and Labeling
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The unique reactivity of isocyanides makes them suitable for bioorthogonal chemistry, where

chemical reactions can be performed in living systems without interfering with native biological

processes. They can be used to label biomolecules for imaging or diagnostic purposes.[1]

Coordination Chemistry and Materials Science
Isocyanides are excellent ligands for transition metals, forming stable organometallic

complexes.[3][21] The electronic properties of these complexes can be tuned by modifying the

isocyanide ligand. The electron-withdrawing nature of the fluorine atom in 2-
fluorophenethylisocyanide could modulate the photophysical or catalytic properties of such

complexes, making them candidates for use in OLEDs, sensors, or catalysis.[22]

Conclusion
2-Fluorophenethylisocyanide stands as a synthetically accessible and highly promising,

albeit underexplored, chemical entity. Established synthetic protocols, such as the phase-

transfer catalyzed Hofmann reaction or the dehydration of the corresponding formamide,

provide reliable pathways to its production. Its predicted properties, based on sound chemical

principles and analogous structures, mark it as a classic isocyanide with characteristic

spectroscopic signatures and reactivity. The true potential of this molecule lies in its application

as a fluorinated building block in medicinal chemistry and materials science, offering a

straightforward route to novel and diverse chemical structures with potentially enhanced

biological or physical properties. This guide serves as a foundational resource to encourage

and facilitate further investigation into this valuable compound.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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